![molecular formula C9H9NO6 B5707592 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde CAS No. 6615-28-7](/img/structure/B5707592.png)
6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde
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Overview
Description
6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde (HDNB) is a chemical compound that has been widely used in scientific research for its unique properties. It is a yellow crystalline solid that is soluble in most organic solvents and has a molecular weight of 263.19 g/mol. This compound has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and material science.
Mechanism of Action
The mechanism of action of 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde is not fully understood. However, it has been suggested that the compound may act as a scavenger of reactive oxygen species (ROS) and a free radical quencher. This compound has also been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde in laboratory experiments is its high solubility in most organic solvents, which makes it easy to handle and manipulate. This compound is also relatively stable under standard laboratory conditions, which allows for long-term storage. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde. One potential area of research is the development of new drugs based on the anti-inflammatory and antioxidant properties of this compound. Another area of research is the synthesis of novel organic materials using this compound as a building block. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
The synthesis of 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde involves the reaction of 2,4-dimethoxy-3-nitrobenzaldehyde with sodium borohydride in the presence of water and acetic acid. The reaction proceeds through a reduction process, resulting in the formation of this compound as a yellow precipitate. This method has been widely used in the laboratory for the synthesis of this compound due to its simplicity and high yield.
Scientific Research Applications
6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde has been extensively studied for its potential applications in various scientific fields. In biochemistry, it has been used as a reagent for the detection of aldehydes and ketones in biological samples. In pharmacology, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs. In material science, this compound has been used as a building block for the synthesis of novel organic materials.
properties
IUPAC Name |
6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO6/c1-15-7-3-6(12)5(4-11)9(16-2)8(7)10(13)14/h3-4,12H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYTTXCKYBVUEAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)O)C=O)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357752 |
Source
|
Record name | 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6615-28-7 |
Source
|
Record name | 6-hydroxy-2,4-dimethoxy-3-nitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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